Cas no 617-92-5 (1-Ethylpyrrole)

1-Ethylpyrrole structure
1-Ethylpyrrole structure
Product Name:1-Ethylpyrrole
CAS No:617-92-5
MF:C6H9N
MW:95.1423614025116
MDL:MFCD00060633
CID:503473
PubChem ID:87569698
Update Time:2025-10-05

1-Ethylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethylpyrrole
    • 1-ethyl-1H-pyrrole
    • 1H-Pyrrole, 1-ethyl-
    • N-ETHYLPYRROLE
    • NSC 6756
    • Pyrrole, 1-ethyl-
    • VPUAYOJTHRDUTK-UHFFFAOYSA-N
    • 1-ethylpyrrol
    • N-Ethylpyrrole,
    • NSC6756
    • 1H-Pyrrole, ethyl-
    • 1-Ethyl-1H-pyrrole #
    • 6758AE
    • VP60109
    • TL8003950
    • E0444
    • A833424
    • NSC-6756
    • ethylpyrrole
    • FT-0632582
    • F17504
    • UNII-JCK8RWU2W2
    • DTXSID80870703
    • AKOS008965311
    • JCK8RWU2W2
    • MFCD00060633
    • 617-92-5
    • CS-0319715
    • 92933-61-4
    • DB-053992
    • MDL: MFCD00060633
    • Inchi: 1S/C6H9N/c1-2-7-5-3-4-6-7/h3-6H,2H2,1H3
    • InChI Key: VPUAYOJTHRDUTK-UHFFFAOYSA-N
    • SMILES: N1(C=CC=C1)CC

Computed Properties

  • Exact Mass: 95.07350
  • Monoisotopic Mass: 95.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Color/Form: Not determined2. density (g/ml, 25 ℃)
  • Density: 0.9009 g/cm3 (20 ºC)
  • Melting Point: 6.5°C (estimate)
  • Boiling Point: 131°C(lit.)
  • Flash Point: 25.5±17.1 ºC,
  • Refractive Index: 1.4841 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (3.6 g/l) (25 º C),
  • PSA: 4.93000
  • LogP: 1.50800

1-Ethylpyrrole Security Information

1-Ethylpyrrole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethylpyrrole Pricemore >>

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1-Ethylpyrrole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:617-92-5)1-Ethylpyrrole, ≥ 97.0%
Order Number:LE16768
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:617-92-5)1-Ethylpyrrole, ≥ 97.0%
LE16768
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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